N-[[4-(trifluoromethyl)phenyl]methyl]-Formamide

• CAS RN: 180207-85-6
• Molecular Formula: C9H8F3NO
• Molecular Weight: 203.16 g/mol
• IUPAC Name: N-[[4-(trifluoromethyl)phenyl]methyl]formamide
• InChI: InChI=1S/C9H8F3NO/c10-9(11,12)8-3-1-7(2-4-8)5-13-6-14/h1-4,6H,5H2,(H,13,14)
• InChI Key: IVPGDMIJBYBNDX-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1CNC=O)C(F)(F)F
• synonyms: N-[[4-(trifluoromethyl)phenyl]methyl]-Formamide

Description

N-[[4-(trifluoromethyl)phenyl]methyl]-Formamide is a chemical compound that has been widely used in scientific research due to its unique properties. It is also known as TFMF or 4-(Trifluoromethyl)benzyl formamide and has the molecular formula C9H8F3NO.

Mechanism of Action

The mechanism of action of TFMF is not well understood. However, it has been shown to inhibit the activity of certain enzymes and ion channels, which makes it a useful tool in studying their function.
Biochemical and Physiological Effects:
TFMF has been shown to have various biochemical and physiological effects. It has been reported to inhibit the activity of protein kinases, which play a crucial role in cell signaling and regulation. It has also been shown to inhibit the activity of ion channels, which are involved in the regulation of membrane potential and electrical signaling in cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using TFMF in lab experiments is its ability to selectively inhibit the activity of certain enzymes and ion channels. This makes it a useful tool in studying their function. However, one of the main limitations of using TFMF is its low solubility in water, which can make it challenging to work with in certain experiments.

Future Directions

There are several future directions for the use of TFMF in scientific research. One potential direction is the development of new inhibitors of protein kinases and ion channels using TFMF as a building block. Another potential direction is the use of TFMF in the development of new drugs for the treatment of various diseases, including cancer and neurological disorders.
In conclusion, N-[[4-(trifluoromethyl)phenyl]methyl]-Formamide is a useful tool in scientific research due to its unique properties. It has been used in various applications, including drug discovery, chemical biology, and organic synthesis. Its ability to selectively inhibit the activity of certain enzymes and ion channels makes it a valuable tool in studying their function. However, its low solubility in water can make it challenging to work with in certain experiments. There are several future directions for the use of TFMF in scientific research, including the development of new inhibitors and drugs for the treatment of various diseases.

Synthesis Methods

The synthesis of TFMF involves the reaction of 4-(trifluoromethyl)benzyl chloride with formamide in the presence of a base. The reaction leads to the formation of TFMF as a white crystalline solid.

Scientific Research Applications

TFMF has been used in various scientific research applications, including drug discovery, chemical biology, and organic synthesis. It has been used as a building block for the synthesis of various compounds, including inhibitors of protein kinases and ion channels.